Cas no 2227704-45-0 (methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate
• CAS No: 2227704-45-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6255384
• PubChem ID: 165628281
• Update Time: 2025-10-19

methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate
• EN300-1779994
• 2227704-45-0

• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-6(9)5-3-12-4-8-5/h3-4,6,9H,2H2,1H3/t6-/m1/s1
• InChI Key： OSZVUKTVTPLZNI-ZCFIWIBFSA-N
• SMILES： S1C=NC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate

Methyl (3R)-3-Hydroxy-3-(1,3-Thiazol-4-Yl)Propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate, identified by the CAS registry number 2227704-45-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agricultural chemistry. The molecule's structure, which includes a thiazole ring and a hydroxyl group, contributes to its diverse reactivity and functional versatility.

The synthesis of methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate involves a multi-step process that typically begins with the preparation of the thiazole ring system. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield rates. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the manufacturing process.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate exhibits significant antioxidant and anti-inflammatory properties, making it a candidate for pharmaceutical applications. Additionally, its ability to modulate enzyme activity has led to investigations into its role in metabolic disorders and neurodegenerative diseases.

In agricultural chemistry, this compound has demonstrated potential as a plant growth regulator. Field trials have indicated that it can enhance crop resilience to environmental stressors such as drought and temperature fluctuations. Its role in promoting root development and improving nutrient uptake efficiency has positioned it as a valuable tool in sustainable agriculture practices.

The stereochemistry of methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate plays a crucial role in determining its biological activity. The (R)-configuration at the hydroxyl-bearing carbon is essential for optimal interaction with target biomolecules, underscoring the importance of chirality in drug design. Recent studies have employed computational modeling techniques to predict how slight modifications to the molecule's structure could enhance its therapeutic efficacy.

From a materials science perspective, this compound has shown promise as a building block for advanced polymers and materials with tailored properties. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for developing high-performance materials used in electronics and biomedical devices.

In conclusion, methyl (3R)-3-hydroxy-3-(1,3-thiazol-4-yl)propanoate is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and application research, positions it as a key player in future innovations across pharmacology, agriculture, and materials science.